Cas no 941883-55-2 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide is a structurally complex thiazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a benzoyl-substituted thiazole core linked to a methanesulfonylphenyl acetamide moiety, suggesting possible bioactivity as a kinase inhibitor or anti-inflammatory agent. Its distinct molecular architecture, combining aromatic and heterocyclic elements with a sulfonyl functional group, may confer selective binding properties and enhanced metabolic stability. The presence of the methanesulfonyl group could improve solubility and pharmacokinetic profiles. This compound serves as a valuable intermediate for the synthesis of biologically active molecules, particularly in targeted drug discovery efforts. Its well-defined structure allows for precise modifications to optimize pharmacological properties.

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide structure

941883-55-2 structure

Product Name:N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide

CAS No:941883-55-2

MF:C₂₅H₂₀N₂O₄S₂

MW:476.567303657532

CID:5498976

Update Time:2025-05-24

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide
- N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide
- Inchi： 1S/C25H20N2O4S2/c1-33(30,31)20-14-12-17(13-15-20)16-21(28)26-25-27-22(18-8-4-2-5-9-18)24(32-25)23(29)19-10-6-3-7-11-19/h2-15H,16H2,1H3,(H,26,27,28)
- InChI Key： OBLXEJPRBACTQJ-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(=O)C2=CC=CC=C2)S1)(=O)CC1=CC=C(S(C)(=O)=O)C=C1

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2829-0064-2μmol	N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide	941883-55-2	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2829-0064-5μmol	N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide	941883-55-2	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2829-0064-10μmol	N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide	941883-55-2	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2829-0064-20μmol	N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide	941883-55-2	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2829-0064-1mg	N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide	941883-55-2	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2829-0064-2mg	N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide	941883-55-2	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2829-0064-3mg	N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide	941883-55-2	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2829-0064-4mg	N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide	941883-55-2	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2829-0064-5mg	N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide	941883-55-2	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2829-0064-10mg	N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide	941883-55-2	90%+	10mg	$79.0	2023-05-16

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide Related Literature

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2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide

N-(5-Benzoyl-4-Phenyl-1,3-Thiazol-2-Yl)-2-(4-Methanesulfonylphenyl)Acetamide: A Comprehensive Overview

The compound N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide (CAS No. 941883-55-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and structural versatility. The molecule's structure incorporates a thiazole ring system, a benzoyl group, and a methanesulfonylphenyl moiety, making it a unique candidate for advanced chemical research and development.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The benzoyl group attached to the thiazole ring is known to enhance the molecule's stability and bioavailability, while the methanesulfonylphenyl group contributes to its pharmacokinetic properties. These features make N-(5-benzoyl-4-phenyl-1,3-thiazol-2-Yl)-2-(4-Methanesulfonylphenyl)Acetamide a promising compound for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of thiazole rings as a scaffold has been particularly beneficial due to their ability to form strong hydrogen bonds and exhibit favorable electronic properties. These attributes are crucial for designing molecules with specific biological activities.

In terms of pharmacological activity, N-(5-benzoyl-4 phenyl 1 3 thiazol 2 yl)-2 (4 methanesulfonyl phenyl) acetamide has shown remarkable selectivity towards certain enzyme targets. For instance, recent experiments have demonstrated its potential as an inhibitor of histone deacetylases (HDACs), which are key players in epigenetic regulation. This finding opens new avenues for its application in the treatment of cancer and other epigenetic disorders.

Moreover, the compound's ability to modulate cellular signaling pathways has been extensively studied. Its interaction with kinases and other signaling proteins has been found to influence cell proliferation and apoptosis. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

From an industrial perspective, the synthesis of N-(5-benzoyl 4 phenyl 1 3 thiazol 2 yl)-2 (4 methanesulfonyl phenyl) acetamide can be scaled up using cost-effective methods that minimize environmental impact. The use of renewable resources and green chemistry principles has been integrated into its production process, aligning with global sustainability goals.

In conclusion, N-(5-benzoyl 4 phenyl 1 3 thiazol 2 yl)-2 (4 methanesulfonyl phenyl) acetamide (CAS No. 941883 55 2) represents a cutting-edge advancement in organic chemistry with wide-ranging applications in drug discovery and development. Its unique structure, combined with its promising biological activities, positions it as a key molecule for future research and commercialization efforts.